Cas no 102000-59-9 (2,6-Diaminobenzoic acid)

• Product Name: 2,6-Diaminobenzoic acid
• CAS No: 102000-59-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 231460
• PubChem ID: 149137
• Update Time: 2025-05-23

2,6-Diaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminobenzoic acid
• Benzoic acid, 2,6-diamino- (6CI,9CI)
• Benzoic acid,2,6-diamino-
• 2,6-Diamino-benzoesaeure
• 6-amino-anthranilic acid
• Benzoic acid,2,6-diamino
• CCRIS 3029
• 2,6-DIAMINOBENZOICACID
• Benzoic acid, 2,6-diamino-
• FT-0706956
• SB76141
• DTXSID10144525
• AKOS006276192
• 102000-59-9
• SCHEMBL1000014

• Inchi： 1S/C7H8N2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,8-9H2,(H,10,11)
• InChI Key： CIEFZSDJGQKZNS-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1N)N)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.428
• Boiling Point: 373°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.71
• PSA: 89.34000
• LogP: 1.71160

Additional information on 2,6-Diaminobenzoic acid

Introduction to 2,6-Diaminobenzoic acid (CAS No. 102000-59-9)

2,6-Diaminobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 102000-59-9, is a significant organic compound with a rich history in pharmaceutical and biochemical research. This compound, featuring two amino groups at the 2- and 6-positions of a benzoic acid core, has garnered considerable attention due to its versatile applications in medicinal chemistry, material science, and industrial processes.

The molecular structure of 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) consists of a benzene ring substituted with two amino (-NH₂) functional groups. This arrangement imparts unique chemical properties, making it a valuable intermediate in the synthesis of various derivatives. The presence of these amino groups allows for further functionalization, enabling the creation of complex molecules with tailored biological activities.

In recent years, 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) has been extensively studied for its potential in drug development. Its structural motif is reminiscent of several biologically active compounds, suggesting its utility as a precursor in the synthesis of pharmacophores. Researchers have explored its role in developing novel therapeutic agents targeting diverse diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) is its ability to participate in coordination chemistry. The amino groups can act as ligands for metal ions, forming stable complexes that exhibit catalytic or antimicrobial properties. These complexes have shown promise in various applications, such as catalysis for organic transformations and as antimicrobial agents against resistant bacterial strains.

Recent advancements in computational chemistry have further highlighted the significance of 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) in drug design. Molecular modeling studies indicate that this compound can interact with biological targets through hydrogen bonding and electrostatic interactions, making it an attractive scaffold for designing small-molecule inhibitors. Such studies have paved the way for the development of new drugs with improved efficacy and reduced side effects.

The industrial applications of 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) extend beyond pharmaceuticals. It serves as a key intermediate in the production of dyes, pigments, and specialty chemicals. Its derivatives are used to create vibrant colors for textiles and coatings, while its metal complexes find use in catalytic processes that enhance efficiency and sustainability.

The synthesis of 2,6-Diaminobenzoic acid (CAS No. 102000-59-9) involves well-established chemical pathways, including nitration followed by reduction and diazotization reactions. These methods ensure high yields and purity, making it readily available for research and commercial purposes. The compound's stability under various conditions further enhances its utility in industrial applications.

In conclusion,2,6-Diaminobenzoic acid (CAS No. 102000-59-9) is a multifaceted compound with broad applications across multiple disciplines. Its role in pharmaceutical development, material science, and industrial chemistry underscores its importance as a chemical building block. As research continues to uncover new possibilities for this compound,2,6-Diaminobenzoic acid (CAS No. 102000-59-9) is poised to remain at the forefront of innovation.